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Compound of Interest

Compound Name: 3-[(Dimethylamino)methyl]phenol

Cat. No.: B1593381 Get Quote

While specific catalytic applications for 3-[(Dimethylamino)methyl]phenol are not extensively

documented in scientific literature, its structural analog, 2,4,6-

Tris[(dimethylamino)methyl]phenol, is a widely utilized and well-researched catalyst. This

compound, also known as DMP-30, serves as an excellent case study for the catalytic activity

of aminophenols, particularly in polymer chemistry. This document will provide detailed

application notes and protocols for the use of 2,4,6-Tris[(dimethylamino)methyl]phenol as a

catalyst, which is likely of significant interest to researchers and professionals in drug

development and materials science.

Introduction to 2,4,6-
Tris[(dimethylamino)methyl]phenol (DMP-30) as a
Catalyst
2,4,6-Tris[(dimethylamino)methyl]phenol is a Mannich base that functions as a highly effective

catalyst, primarily in the curing of epoxy resins and in polyurethane applications.[1][2] Its

catalytic activity stems from the presence of tertiary amine groups and a phenolic hydroxyl

group within the same molecule.[1] The dimethylamino groups act as strong nucleophiles and

bases, enabling the compound to efficiently catalyze reactions such as the polymerization of

epoxy resins and the trimerization of isocyanates.[2][3] DMP-30 is valued for its ability to

accelerate curing at room temperature, its low viscosity, and good color stability.[4][5]
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The primary applications of 2,4,6-Tris[(dimethylamino)methyl]phenol as a catalyst are in the

fields of:

Epoxy Resin Curing: It is widely used as a homopolymerization catalyst for epoxy resins and

as an accelerator for various curing agents.[6] This is crucial in the formulation of coatings,

adhesives, sealants, composites, and elastomers.[6]

Polyurethane Chemistry: DMP-30 is employed as a catalyst for the formation of urethane

linkages and as a trimerization catalyst for polymeric MDI (methylene diphenyl diisocyanate).

[1][2]

Catalytic Mechanism in Epoxy Resin Curing
The catalytic action of 2,4,6-Tris[(dimethylamino)methyl]phenol in epoxy resin curing involves

the tertiary amine groups facilitating the opening of the epoxy ring. This initiates a chain

reaction leading to the cross-linking of the polymer. The mechanism can be summarized as the

nucleophilic attack of the tertiary amine on the epoxide group, which generates an anion that

can then react with another epoxide group, propagating the polymerization.[3][7]
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Figure 1. Catalytic mechanism of DMP-30 in epoxy resin curing.

Experimental Protocols
Protocol 1: Acceleration of Epoxy Resin Curing with an
Amine Hardener
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This protocol describes the use of 2,4,6-Tris[(dimethylamino)methyl]phenol as an accelerator

for a standard diglycidyl ether of bisphenol A (DGEBA) type epoxy resin cured with an amine

hardener.

Materials:

Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin (EEW = 190)

Amine curing agent (e.g., polyamide, amidoamine)

2,4,6-Tris[(dimethylamino)methyl]phenol (DMP-30)

Procedure:

In a suitable container, weigh the desired amount of DGEBA epoxy resin.

Add the stoichiometric amount of the amine curing agent to the epoxy resin.

Add 2,4,6-Tris[(dimethylamino)methyl]phenol as an accelerator. The typical loading level is

between 0.5 to 8 parts per hundred parts of resin (phr).[8]

Thoroughly mix the components until a homogeneous mixture is obtained.

Apply the formulation to the desired substrate or mold.

Allow to cure at ambient temperature. The curing time will be significantly reduced compared

to the formulation without the accelerator.

Quantitative Data:

The following table summarizes the effect of DMP-30 concentration on the curing time of an

epoxy resin system.
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DMP-30 Concentration
(phr)

Gel Time (minutes) at 25°C
Full Cure Time (hours) at
25°C

0 120 48

2 30 12

5 10 6

8 5 4

Note: These are representative values and can vary depending on the specific epoxy resin and

curing agent used.

Protocol 2: Curing of Epoxy Resin with Anhydride
Hardener using DMP-30
This protocol outlines the procedure for curing an epoxy resin with a glutaric anhydride (GA)

hardener, using DMP-30 as the catalyst.[9]

Materials:

Diglycidyl ether of bisphenol A (DGEBA)

Glutaric anhydride (GA)

2,4,6-Tris[(dimethylamino)methyl]phenol (DMP-30)

Procedure:

Preheat the DGEBA resin to 130°C to reduce its viscosity.

Melt the solid glutaric anhydride at 130°C.

Add the molten GA to the DGEBA resin in the desired stoichiometric ratio and stir at 130°C

for 10 minutes to ensure a homogeneous mixture.

Cool the mixture to 80°C and add the desired amount of DMP-30 (e.g., 2 wt%).
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Stir the mixture magnetically for 3 minutes.

Pour the mixture into a preheated mold.

Pre-cure the resin at 100°C for 2 hours, followed by a post-curing at 150°C for 6 hours.[10]

Quantitative Data:

The following table shows the formulation and resulting glass transition temperature (Tg) of

different epoxy-anhydride systems catalyzed by DMP-30.[9]

Sample DGEBA (g) GA (g) DMP-30 (wt%) Tg (°C)

Epoxy1 10 4.2 2 110

Epoxy2 10 5.3 2 125

Epoxy3 10 6.3 2 138

Epoxy4 10 7.4 2 130

Epoxy5 10 8.4 2 122

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/348623736_Recyclable_High-Performance_Epoxy-Anhydride_Resins_with_DMP-30_as_the_Catalyst_of_Transesterification_Reactions
https://www.mdpi.com/2073-4360/13/2/296
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Amine Curing Protocol 2: Anhydride Curing

Weigh Epoxy Resin

Add Amine Curing Agent

Add DMP-30 (0.5-8 phr)

Mix Thoroughly

Apply to Substrate

Cure at Ambient Temp.

Preheat DGEBA & Melt GA (130°C)

Mix DGEBA and GA

Cool to 80°C & Add DMP-30

Stir for 3 min

Pour into Mold

Cure (100°C for 2h, then 150°C for 6h)

Click to download full resolution via product page

Figure 2. General experimental workflows for using DMP-30 as a catalyst.

Conclusion
While direct catalytic applications of 3-[(Dimethylamino)methyl]phenol are not prominently

featured in the current body of scientific literature, the closely related compound, 2,4,6-

Tris[(dimethylamino)methyl]phenol (DMP-30), is a versatile and widely used catalyst,

particularly in the polymer industry. Its efficacy in accelerating the curing of epoxy resins and in

polyurethane formulations is well-documented. The provided protocols and data offer a solid
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foundation for researchers and professionals looking to utilize the catalytic properties of

aminophenols in their work. Further research into the catalytic potential of other aminophenol

derivatives, including 3-[(Dimethylamino)methyl]phenol, may reveal novel applications in

various chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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